Cas no 1344485-14-8 (4-(3S)-3-aminobutyl-2-fluorophenol)

• Product Name: 4-(3S)-3-aminobutyl-2-fluorophenol
• CAS No: 1344485-14-8
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6287854
• PubChem ID: 130613804
• Update Time: 2025-10-24

4-(3S)-3-aminobutyl-2-fluorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3S)-3-aminobutyl-2-fluorophenol
• 4-[(3S)-3-aminobutyl]-2-fluorophenol
• EN300-1843859
• 1344485-14-8

• Inchi： 1S/C10H14FNO/c1-7(12)2-3-8-4-5-10(13)9(11)6-8/h4-7,13H,2-3,12H2,1H3/t7-/m0/s1
• InChI Key： GZVNIDQKFGXGDT-ZETCQYMHSA-N
• SMILES： FC1=C(C=CC(=C1)CC[C@H](C)N)O

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-(3S)-3-aminobutyl-2-fluorophenol

Chemical Profile of 4-(3S)-3-aminobutyl-2-fluorophenol (CAS No. 1344485-14-8)

4-(3S)-3-aminobutyl-2-fluorophenol, identified by the CAS number 1344485-14-8, is a fluorinated aromatic amine derivative with a chiral center at the 3-position of the butyl side chain. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural complexity and potential biological activity. The presence of both a fluorine atom and an amino group in close proximity suggests unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery.

The synthesis of 4-(3S)-3-aminobutyl-2-fluorophenol involves sophisticated organic transformations, including stereoselective functionalization and protection-deprotection strategies. The chiral center at the 3-position is critical for its biological activity, as enantiomeric differences can drastically alter pharmacokinetic and pharmacodynamic profiles. Recent advances in asymmetric synthesis have enabled more efficient and scalable production of this compound, facilitating its exploration in medicinal chemistry.

One of the most compelling aspects of 4-(3S)-3-aminobutyl-2-fluorophenol is its potential as a scaffold for developing novel therapeutic agents. The fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's interaction with biological targets. Moreover, the amino group provides a site for further derivatization, allowing chemists to fine-tune its properties. These features make it an attractive candidate for investigating mechanisms of action in various disease models.

Recent studies have highlighted the role of fluorinated phenols in medicinal chemistry, particularly in the development of anticancer and anti-inflammatory agents. For instance, related compounds have shown promising activity against kinases and other enzymes involved in tumor progression. The stereochemistry of 4-(3S)-3-aminobutyl-2-fluorophenol may play a crucial role in determining its selectivity and efficacy. Preliminary in vitro assays suggest that this compound exhibits inhibitory effects on certain enzymes, warranting further exploration.

The fluorine substituent at the 2-position of the phenol ring introduces electron-withdrawing effects, which can influence the compound's reactivity and binding interactions. This feature is particularly valuable in drug design, as it can enhance binding affinity to biological targets while reducing susceptibility to metabolic degradation. The combination of these structural elements makes 4-(3S)-3-aminobutyl-2-fluorophenol a versatile molecule for medicinal chemistry applications.

In conclusion, 4-(3S)-3-aminobutyl-2-fluorophenol (CAS No. 1344485-14-8) represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features, including stereochemical complexity and fluorination, position it as a valuable scaffold for developing novel therapeutics. Ongoing research efforts are focused on elucidating its biological activity and optimizing its pharmacological properties for future clinical applications.